Cas no 4542-77-2 (2,6-Bis(bromomethyl)naphthalene)

2,6-Bis(bromomethyl)naphthalene is a brominated aromatic compound featuring two reactive bromomethyl groups at the 2 and 6 positions of the naphthalene ring. This structure makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions and polymer chemistry. Its high reactivity enables efficient functionalization, facilitating the construction of complex molecular architectures. The compound is commonly employed in the preparation of advanced materials, including liquid crystals and conjugated polymers, due to its rigid naphthalene backbone. Its well-defined reactivity and stability under controlled conditions make it a reliable choice for researchers in pharmaceuticals, agrochemicals, and materials science. Proper handling is essential due to its sensitivity to moisture and light.
2,6-Bis(bromomethyl)naphthalene structure
4542-77-2 structure
Product Name:2,6-Bis(bromomethyl)naphthalene
CAS No:4542-77-2
MF:C12H10Br2
MW:314.015801906586
MDL:MFCD00228693
CID:45152
PubChem ID:24883669
Update Time:2025-11-02

2,6-Bis(bromomethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

    • 2,6-Bis(bromomethyl)naphthalene
    • 2,6-Bis-brommethyl-naphthalin
    • 2,6-di(bromomethyl)naphthalene
    • 2,7-bis-(bromomethyl)naphthalene
    • 2.6-Bis(bromomethyl)naphthalene
    • 2 6-BIS(BROMOMETHYL)NAPHTHALENE 97
    • Naphthalene, 2,6-bis(bromomethyl)-
    • AK133130
    • 542B772
    • C12H10Br2
    • AKOS003248898
    • DS-7191
    • SCHEMBL1721014
    • CHEMBL552161
    • DTXSID70394761
    • 2,6-Bis(bromomethyl)naphthalene, 95%
    • 4542-77-2
    • SY040302
    • MFCD00228693
    • F52574
    • DTXCID60345621
    • MDL: MFCD00228693
    • Inchi: 1S/C12H10Br2/c13-7-9-1-3-11-6-10(8-14)2-4-12(11)5-9/h1-6H,7-8H2
    • InChI Key: JRHSGFPVPTWMND-UHFFFAOYSA-N
    • SMILES: BrCC1=CC=C2C=C(CBr)C=CC2=C1

Computed Properties

  • Exact Mass: 311.91500
  • Monoisotopic Mass: 311.915
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.7
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: solid
  • Density: 1.72
  • Melting Point: 183-187 °C (lit.)
  • Boiling Point: 386.3°C at 760 mmHg
  • Flash Point: 219.2°C
  • Refractive Index: 1.685
  • PSA: 0.00000
  • LogP: 4.62960
  • Solubility: Not determined

2,6-Bis(bromomethyl)naphthalene Security Information

2,6-Bis(bromomethyl)naphthalene Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2,6-Bis(bromomethyl)naphthalene Pricemore >>

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Additional information on 2,6-Bis(bromomethyl)naphthalene

2,6-Bis(bromomethyl)naphthalene (CAS No. 4542-77-2): Properties, Applications, and Market Insights

2,6-Bis(bromomethyl)naphthalene (CAS No. 4542-77-2) is a specialized organic compound with significant importance in modern chemical research and industrial applications. This naphthalene derivative, featuring two bromomethyl functional groups at the 2 and 6 positions, has garnered attention for its unique reactivity and versatility. The compound's molecular formula is C12H10Br2, and it typically appears as a white to off-white crystalline powder under standard conditions.

The chemical properties of 2,6-Bis(bromomethyl)naphthalene make it particularly valuable in synthetic chemistry. With a molecular weight of 314.02 g/mol, this compound exhibits moderate solubility in common organic solvents such as dichloromethane, chloroform, and toluene, while being practically insoluble in water. The presence of two reactive bromomethyl groups allows for diverse transformation pathways, making it a sought-after intermediate in the synthesis of more complex organic molecules.

In recent years, 2,6-Bis(bromomethyl)naphthalene applications have expanded significantly, particularly in the field of advanced materials science. Researchers have utilized this compound as a key building block for the synthesis of novel polymers, liquid crystals, and organic electronic materials. Its ability to form stable covalent bonds with various nucleophiles makes it particularly useful in the development of high-performance materials with tailored properties.

The pharmaceutical industry has shown growing interest in 2,6-Bis(bromomethyl)naphthalene CAS 4542-77-2 as a potential precursor for drug discovery. Its naphthalene core structure, common in many biologically active compounds, combined with the reactive bromomethyl groups, provides medicinal chemists with multiple options for structural modification. This has led to its exploration in the synthesis of various therapeutic agents, though specific applications remain under active investigation.

From an environmental perspective, proper handling and disposal of 2,6-Bis(bromomethyl)naphthalene are essential considerations. While not classified as highly hazardous, standard laboratory safety protocols should be followed when working with this compound, including the use of appropriate personal protective equipment and adequate ventilation. The compound's stability under normal conditions and relatively low vapor pressure contribute to its manageable environmental profile.

The market for 2,6-Bis(bromomethyl)naphthalene has shown steady growth, driven by increasing demand from research institutions and specialty chemical manufacturers. Current market analysis indicates that Asia-Pacific region, particularly China and India, are emerging as significant consumers of this compound, while North America and Europe continue to maintain strong demand for high-purity grades. Price trends have remained relatively stable, with typical purity grades (98%+) available from specialized chemical suppliers.

Recent advancements in synthetic methodology have improved the production of 2,6-Bis(bromomethyl)naphthalene, making it more accessible to researchers. Modern approaches often involve the bromination of 2,6-dimethylnaphthalene under controlled conditions, with careful optimization of reaction parameters to maximize yield and minimize byproducts. These process improvements have contributed to the compound's growing availability in both laboratory and industrial quantities.

Quality control standards for 2,6-Bis(bromomethyl)naphthalene 4542-77-2 typically include rigorous purity assessment through techniques such as HPLC, GC-MS, and 1H NMR spectroscopy. Reputable suppliers provide comprehensive analytical data sheets, ensuring researchers can verify the compound's identity and purity before use in sensitive applications. The availability of these quality assurances has been crucial for applications requiring high material consistency.

Looking toward future developments, 2,6-Bis(bromomethyl)naphthalene research is expected to focus on expanding its utility in materials science and exploring novel synthetic applications. The compound's unique structural features continue to inspire innovation across multiple chemical disciplines. As sustainable chemistry practices evolve, there is also growing interest in developing greener synthetic routes to this valuable intermediate.

For researchers working with 2,6-Bis(bromomethyl)naphthalene, proper storage conditions are essential to maintain its stability. The compound should be kept in tightly sealed containers, protected from light and moisture, at temperatures below 25°C. Under these conditions, it typically exhibits excellent shelf life, making it a practical choice for both immediate use and long-term research projects.

The analytical characterization of 2,6-Bis(bromomethyl)naphthalene CAS No. 4542-77-2 has been well-documented in scientific literature. Key spectroscopic features include characteristic signals in the 1H NMR spectrum (δ 4.8-5.0 ppm for the bromomethyl protons) and distinctive mass spectral fragmentation patterns. These analytical fingerprints are invaluable for quality control and structure verification purposes.

In conclusion, 2,6-Bis(bromomethyl)naphthalene represents an important building block in modern synthetic chemistry, with growing applications across multiple scientific disciplines. Its combination of structural features and chemical reactivity ensures its continued relevance in both academic and industrial settings. As research into advanced materials and specialty chemicals progresses, this compound is likely to maintain its position as a valuable tool for chemical innovation.

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